N-(3-(4-(dimethylamino)phenyl)propyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: N-[3-[4-(dimethylamino)phenyl]propyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H21N3O2/c1-12-15(11-18-21-12)16(20)17-10-4-5-13-6-8-14(9-7-13)19(2)3/h6-9,11H,4-5,10H2,1-3H3,(H,17,20)
• InChI Key: VCKGABGWNAXYJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NCCCC2=CC=C(C=C2)N(C)C
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

The compound is an isoxazole derivative. Isoxazoles are a class of organic compounds containing a five-membered ring with three carbon atoms, one oxygen atom, and one nitrogen atom. The presence of the dimethylamino group suggests that this compound might have some interesting chemical properties, such as the ability to act as a base.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined through a variety of experimental techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and reactivity with various reagents.

Scientific Research Applications

Nonlinear Optical Materials

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Polyester Dyeing

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Chemical Reactivity

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Mechanism of Action

Mode of Action

It is known that the compound contains a dimethylamino group, which could potentially interact with various biological targets through hydrogen bonding or ionic interactions .

Biochemical Pathways

Without specific information on the compound’s biological targets, it’s challenging to determine the exact biochemical pathways it affects. Compounds with similar structures have been used in the synthesis of polymers and as modifiers in fiber processing .

Pharmacokinetics

Given its chemical structure, it is likely that the compound is soluble in both water and organic solvents, which could potentially influence its absorption and distribution in the body .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds might be toxic or corrosive, while others might be flammable or explosive.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it were found to have interesting biological activity, it might be studied as a potential drug.